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Compound of Interest

Compound Name: cis-2-Octene

CAS No.: 7642-04-8

Cat. No.: B1239412

Get Quote

For professionals in chemical research and drug development, precision in language is

paramount. The unambiguous identification of a chemical entity is the foundation upon which

reproducible and reliable scientific work is built. This guide provides an in-depth exploration of

the synonyms and nomenclature associated with cis-2-Octene, offering clarity and context to

its various identifiers found throughout chemical literature and databases.

The Foundation: Understanding Alkene
Stereoisomerism and IUPAC Nomenclature
The naming of cis-2-Octene is fundamentally rooted in the principles of alkene

stereoisomerism. Alkenes, hydrocarbons containing at least one carbon-carbon double bond,

can exhibit geometric isomerism when each carbon atom of the double bond is attached to two

different groups. This restricted rotation around the double bond gives rise to two possible

spatial arrangements of the substituent groups, known as cis and trans isomers, or more

systematically, (Z) and (E) isomers.

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method

for naming organic compounds to ensure that each distinct compound has a unique and
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descriptive name. For alkenes, this involves identifying the longest carbon chain containing the

double bond, numbering the chain to give the double bond the lowest possible locant, and

specifying the configuration of the substituents around the double bond.

The Primary Identifier: The Systematic IUPAC Name
The most precise and universally accepted name for cis-2-Octene in scientific literature is (Z)-

oct-2-ene.[1][2][3] This name is derived as follows:

oct-: Indicates an eight-carbon chain.

-2-ene: Specifies that a double bond is located between the second and third carbon atoms

of the chain.

(Z)-: From the German zusammen (together), this prefix denotes that the higher-priority

substituents on each carbon of the double bond are on the same side. In the case of 2-

octene, the substituents are a hydrogen and a methyl group on one carbon, and a hydrogen

and a pentyl group on the other. Using the Cahn-Ingold-Prelog (CIP) priority rules, the pentyl

group has higher priority than hydrogen, and the methyl group has higher priority than

hydrogen. Since the pentyl and methyl groups are on the same side of the double bond, the

configuration is designated as (Z).

Common and Trivial Synonyms in Practice
While (Z)-oct-2-ene is the formally correct name, several other synonyms are frequently

encountered in laboratory settings, chemical supplier catalogs, and older literature.

Understanding these is crucial for comprehensive literature searches and clear communication.

The most prevalent common name is cis-2-Octene.[1][4][5][6][7] The term "cis" indicates that

the two larger substituent groups attached to the double bond are on the same side. For simple

alkenes like 2-octene, the "cis" and "(Z)" designations are often used interchangeably.

However, for more complex alkenes, the (Z)/(E) notation is unambiguous, whereas "cis"/"trans"

can sometimes be ambiguous.

Another synonym that may be encountered is β-cis-Octene.[4][5] The "β" (beta) in this context

is an older, less common way of indicating the position of the double bond, in this case at the

second carbon.
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Variations in Formatting and Punctuation
Researchers will also find minor variations in the formatting and punctuation of the IUPAC and

common names. These are generally understood to refer to the same compound but should be

noted for database searches. Examples include:

(Z)-2-Octene[1][2][4][5][8]

(Z)-Oct-2-ene[1][4][5][6][8]

cis-oct-2-ene[4][5][8]

2-Octene, (Z)-[1][4][5][8][9]

2-Octene, cis-[1][4][5][9]

CIS-OCTENE-2[4][5][8]

Numerical and Database Identifiers
Beyond descriptive names, a variety of numerical identifiers are used to provide a unique,

language-independent label for chemical substances. For cis-2-Octene, the most important of

these is the CAS Registry Number.

CAS Registry Number:7642-04-8.[1][2][4][5][6][7][8][9][10] This is a unique numerical

identifier assigned by the Chemical Abstracts Service (CAS) and is the most reliable way to

identify the compound in databases and regulatory lists.

Other relevant identifiers include:

EC Number: 231-577-9[1][4]

PubChem CID: 5356796[1][4]

ChemSpider ID: 4514339

Summary of Synonyms and Identifiers
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The following table provides a consolidated overview of the various names and identifiers for

cis-2-Octene.

Identifier Type Value Primary Context of Use

Systematic IUPAC Name (Z)-oct-2-ene
Formal scientific publications,

modern chemical literature

Common Name cis-2-Octene

Laboratory use, chemical

supplier catalogs, general

communication

CAS Registry Number 7642-04-8

Chemical databases,

regulatory compliance,

unambiguous identification

Alternative IUPAC Formats
(Z)-2-Octene, (Z)-Oct-2-ene,

cis-oct-2-ene

Chemical databases and

literature

Older/Less Common Names β-cis-Octene Older literature

EC Number 231-577-9 European chemical inventory

PubChem CID 5356796 PubChem chemical database

Logical Relationship of Nomenclature
The following diagram illustrates the hierarchical and relational nature of the nomenclature for

cis-2-Octene.
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Systematic (IUPAC) Common

Database Identifiers

Z-oct-2-ene cis-2-Octene
often used interchangeably

CAS: 7642-04-8

uniquely identified by

formally specified by

uniquely identified by

PubChem CID: 5356796

cross-referenced in

Click to download full resolution via product page

Caption: Relationship between IUPAC, common, and database names for cis-2-Octene.

Conclusion
A thorough understanding of the various synonyms for cis-2-Octene is essential for

researchers to navigate the chemical literature and databases effectively. While (Z)-oct-2-ene

stands as the definitive IUPAC name, the widespread use of cis-2-Octene and the absolute

uniqueness of its CAS Registry Number (7642-04-8) are critical pieces of information for any

scientist working with this compound. This guide serves as a comprehensive reference to

ensure clarity, precision, and accuracy in the communication and documentation of chemical

research.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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